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Compound of Interest

Compound Name:
Propionaldehyde 2,4-

Dinitrophenylhydrazone

CAS No.: 259824-53-8

Cat. No.: B1147571

Get Quote

An in-depth exploration of the synthesis, characterization, and applications of a key derivative

for carbonyl analysis.

This guide provides an in-depth technical overview of propionaldehyde 2,4-
dinitrophenylhydrazone, a crystalline derivative crucial for the identification and

characterization of propionaldehyde. Tailored for researchers, scientists, and professionals in

drug development, this document delves into the fundamental chemistry, detailed experimental

protocols, and analytical significance of this compound.
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Identifier Value

CAS Number 725-00-8[1][2]

IUPAC Name 2,4-dinitro-N-[(E)-propylideneamino]aniline[3]

Synonyms
Propanal, (2,4-dinitrophenyl)hydrazone;

Propionaldehyde-DNPH

Molecular Formula C₉H₁₀N₄O₄[3]

Molecular Weight 238.20 g/mol [1][3]

Scientific Foundation and Rationale
Propionaldehyde 2,4-dinitrophenylhydrazone is synthesized through a condensation

reaction between propionaldehyde and 2,4-dinitrophenylhydrazine (DNPH), commonly known

as Brady's reagent. This reaction serves as a classical qualitative test for aldehydes and

ketones. The reaction is a nucleophilic addition-elimination. The lone pair of electrons on the

terminal nitrogen of DNPH acts as a nucleophile, attacking the electrophilic carbonyl carbon of

propionaldehyde. This is followed by the elimination of a water molecule to form a stable,

brightly colored precipitate of the corresponding hydrazone.

The formation of a yellow, orange, or red precipitate upon mixing an unknown compound with

Brady's reagent indicates the presence of a carbonyl group. The distinct melting point of the

purified hydrazone derivative can then be used to identify the specific aldehyde or ketone. For

propionaldehyde 2,4-dinitrophenylhydrazone, the formation of an orange solid is a positive

indicator.

The Underlying Mechanism: An Addition-Elimination
Pathway
The reaction proceeds via a well-established addition-elimination mechanism. The acidic

conditions of Brady's reagent catalyze the reaction by protonating the carbonyl oxygen, thereby

increasing the electrophilicity of the carbonyl carbon and making it more susceptible to

nucleophilic attack by the 2,4-dinitrophenylhydrazine.
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Caption: Reaction mechanism for the formation of propionaldehyde 2,4-
dinitrophenylhydrazone.

Experimental Protocols
A self-validating experimental protocol is crucial for reproducible results. The following sections

provide detailed methodologies for the preparation of Brady's reagent and the subsequent

synthesis and purification of propionaldehyde 2,4-dinitrophenylhydrazone.

Preparation of Brady's Reagent (2,4-
Dinitrophenylhydrazine Solution)
Rationale: The preparation of a stable and reactive Brady's reagent is the cornerstone of this

analytical test. The use of methanol as a solvent ensures the solubility of the 2,4-

dinitrophenylhydrazine, while the sulfuric acid acts as a catalyst.

Materials:

2,4-Dinitrophenylhydrazine

Methanol

Concentrated Sulfuric Acid

Procedure:

In a fume hood, dissolve 2.0 g of 2,4-dinitrophenylhydrazine in 100 mL of methanol.
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Slowly and cautiously, add 4.0 mL of concentrated sulfuric acid to the solution.

Stir the mixture until the 2,4-dinitrophenylhydrazine is completely dissolved.

Filter the solution if necessary to remove any undissolved particles.

Store the reagent in a tightly sealed glass bottle, away from light.

Synthesis and Purification of Propionaldehyde 2,4-
Dinitrophenylhydrazone
Rationale: This procedure details the synthesis of the hydrazone derivative. The subsequent

recrystallization step is critical for obtaining a pure product with a sharp melting point, which is

essential for accurate identification.

Materials:

Propionaldehyde

Brady's Reagent (prepared as in 2.1)

Methanol (for recrystallization)

Procedure:

In a small flask, dissolve 0.5 mL of propionaldehyde in 5 mL of methanol.

Add 10 mL of Brady's reagent to the propionaldehyde solution.

An orange precipitate of propionaldehyde 2,4-dinitrophenylhydrazone will form

immediately.

Allow the mixture to stand at room temperature for 15-20 minutes to ensure complete

precipitation.

Collect the precipitate by vacuum filtration using a Buchner funnel.
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Wash the crystals with two small portions of cold methanol to remove any unreacted starting

materials.

Recrystallization: Dissolve the crude product in a minimum amount of hot methanol. Allow

the solution to cool slowly to room temperature, and then cool further in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration and allow them to air dry.
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Caption: Experimental workflow for the synthesis and purification of propionaldehyde 2,4-
dinitrophenylhydrazone.

Characterization and Data
Thorough characterization of the synthesized propionaldehyde 2,4-dinitrophenylhydrazone
is essential for confirming its identity and purity.

Physical Properties
Property Value Source

Appearance Orange solid/crystals [4]

Melting Point 152-154 °C [4]

Spectroscopic Data
Spectroscopic analysis provides definitive structural confirmation.

¹H NMR (300 MHz, DMSO-d₆):

δ 1.08 (t, J = 5 Hz, 3H)

δ 2.34-2.38 (m, 2H)

δ 7.80 (d, J = 9.6 Hz, 1H)

δ 8.02 (t, J = 5 Hz, 1H)

δ 8.28 (dd, J = 9.6 Hz and J = 2.5 Hz, 1H)

δ 8.78 (d, J = 2.5 Hz, 1H)

δ 11.29 (s, 1H, D₂O exchanged)[4]

¹³C NMR (75 MHz, DMSO-d₆):

δ 10.6, 26.1, 116.7, 123.4, 128.9, 130.2, 136.8, 145.2, 156.3[4]
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FTIR and Mass Spectrometry: While specific, detailed spectra for propionaldehyde 2,4-
dinitrophenylhydrazone are not readily available in the searched literature, general spectral

data for this compound can be found in databases such as SpectraBase.[3] The mass

spectrum would be expected to show a molecular ion peak at m/z 238.

Applications in Research and Development
The primary application of propionaldehyde 2,4-dinitrophenylhydrazone formation is in the

qualitative and quantitative analysis of propionaldehyde.

Chromatography: The hydrazone derivative is amenable to analysis by High-Performance

Liquid Chromatography (HPLC), allowing for the separation and quantification of

propionaldehyde in complex mixtures. It's important to note that aldehyde-2,4-

dinitrophenylhydrazones can exist as E- and Z-stereoisomers, which may affect

chromatographic analysis.[5] The addition of phosphoric acid to both sample and standard

solutions can help to establish a consistent isomer ratio for accurate quantification.[5]

Environmental and Food Science: This derivatization technique is employed to detect and

quantify volatile aldehydes, such as propionaldehyde, in air, water, and food samples.

Safety and Handling
2,4-Dinitrophenylhydrazine (Brady's Reagent):

Hazard: Dry 2,4-dinitrophenylhydrazine is a flammable solid and can be explosive if

subjected to shock or friction. It is typically stored wet with water (at least 30%) to mitigate

this risk.[6][7]

Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.[6] Avoid creating dust.

Storage: Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[7]

[8] Ensure the material remains moist.
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Hazard: Propionaldehyde is a flammable liquid and vapor. It can cause skin and eye

irritation.

Handling: Use in a fume hood and take precautions against static discharge.

Propionaldehyde 2,4-Dinitrophenylhydrazone:

Hazard: May cause skin, eye, and respiratory irritation.[1]

Handling: Standard laboratory safety precautions should be observed.

Waste Disposal:

All waste containing 2,4-dinitrophenylhydrazine and its derivatives should be treated as

hazardous waste and disposed of in accordance with local, state, and federal regulations.[6]

Conclusion
Propionaldehyde 2,4-dinitrophenylhydrazone is a vital derivative in the analytical chemist's

toolkit for the identification and quantification of propionaldehyde. Its straightforward synthesis,

distinct physical properties, and amenability to modern analytical techniques underscore its

continued relevance in various scientific disciplines. A thorough understanding of the underlying

reaction mechanism, adherence to validated experimental protocols, and a commitment to safe

handling practices are paramount for its successful application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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